Cas no 67651-46-1 (1H-Azepine-1-sulfonamide, N-butylhexahydro-)
67651-46-1 structure
Product Name:1H-Azepine-1-sulfonamide, N-butylhexahydro-
CAS No:67651-46-1
MF:C10H22N2O2S
MW:234.358881473541
CID:387790
PubChem ID:71367847
Update Time:2025-04-19
1H-Azepine-1-sulfonamide, N-butylhexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-sulfonamide, N-butylhexahydro-
- N-butylazepane-1-sulfonamide
- SCHEMBL21361488
- DTXSID90790948
- 67651-46-1
-
- Inchi: 1S/C10H22N2O2S/c1-2-3-8-11-15(13,14)12-9-6-4-5-7-10-12/h11H,2-10H2,1H3
- InChI Key: DEKJPNFJNXQPFR-UHFFFAOYSA-N
- SMILES: S(NCCCC)(N1CCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 234.14019912g/mol
- Monoisotopic Mass: 234.14019912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57.8Ų
1H-Azepine-1-sulfonamide, N-butylhexahydro- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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